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Compound Name: Tellurium-132

Cat. No.: B1232548

{ Get Quote

An In-depth Technical Guide to the Radiological Health and Safety of Tellurium-132

This guide provides a comprehensive overview of the radiological health and safety data for
Tellurium-132 (332Te), intended for researchers, scientists, and drug development
professionals. It covers the physical and radiological properties of 132Te, dosimetric data, and

safety guidelines for its handling and use.

Physical and Radiological Characteristics

Tellurium-132 is a radioactive isotope of tellurium that is a significant fission product. It is of

particular interest in nuclear medicine as a generator for its daughter product, lodine-132.

Physical Data

The fundamental physical properties of Tellurium-132 are summarized in the table below.

Property Value

Half-life 3.204 (13) days[1]
Atomic Mass 131.908547(4) u[1]
Decay Mode Beta minus (37)[1]
Specific Activity 1.15 x 10 Bqg/g[1]

Radiological Data
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Tellurium-132 decays via beta emission to lodine-132 (132]), which in turn decays to stable
Xenon-132 (132Xe). The decay of 132Te is accompanied by the emission of beta particles and
gamma radiation.

The decay of Tellurium-132 proceeds as follows:

Tellurium-132 _ lodine-132 _ Xenon-132
(132Te) —L> (132|) —LY—” (132Xe)
T% =3.204 d TY% =2.295 h Stable

Click to download full resolution via product page
Caption: Decay chain of Tellurium-132.

The primary emissions from the decay of Tellurium-132 are detailed below.

Radiation Type Energy (keV) Intensity (%)
Beta () 240 (Average) 100[2]
Gamma (y) 49.72 Low

111.80 2.1

228.327 100[3]

Note: The decay of the daughter product, lodine-132, results in a complex spectrum of higher
energy gamma emissions.

Dosimetry

Understanding the dosimetry of Tellurium-132 is critical for assessing potential health risks
and establishing safe handling procedures.

Dose Coefficients

Dose coefficients relate the intake of a radionuclide to the resulting committed effective dose.
The following table provides dose coefficients for different intake routes and chemical forms of
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Tellurium-132.
. Committed Effective Dose
Intake Route Chemical Form (Type) .
Coefficient (Sv/IBq)
Inhalation (1 pum AMAD) F (Fast absorption) 1.6 x 10-8[4]
M (Moderate absorption) 1.3 x 1078[4]
Ingestion F (Fast absorption) 4.7 x 10719[5]

Annual Limits on Intake (ALI) and Derived Air
Concentrations (DAC)

The Annual Limit on Intake (ALI) is the activity of a radionuclide that, if taken into the body in a
year, would lead to a committed effective dose equal to the annual dose limit for occupational
exposure (typically 0.05 Sv). The Derived Air Concentration (DAC) is the concentration of a
radionuclide in air that would result in an intake of one ALI by a reference worker in a working

year.

Chemical Form . Oral Ingestion ALI

Inhalation ALI (Bq) DAC (Bg/m3)
(Type) (Ba)
D (Tellurium Oxides,
Hydroxides, and 7 x 109 8 x 108 3x103
Halides)
W (Other Tellurium

8 x 10° - 3x103

Compounds)

Source: Adapted from data for occupational exposure.

Health and Safety
Radiological Hazards

The primary radiological hazards associated with Tellurium-132 are from internal exposure via
inhalation or ingestion and external exposure from gamma radiation. The daughter product,
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lodine-132, has a short half-life and emits high-energy gamma rays, contributing significantly to
the external dose rate.

Occupational Exposure Limits

For tellurium compounds in general, the following occupational exposure limits have been

established:
Organization Limit (TWA for an 8-hour workday)
OSHA (PEL) 0.1 mg/m3
NIOSH (REL) 0.1 mg/m?3
ACGIH (TLV) 0.1 mg/m3

Note: These limits are for the chemical toxicity of tellurium and do not account for the
radiological hazard of 132Te.

Safe Handling and Control Measures

A general workflow for ensuring radiological safety when working with unsealed radioactive
sources like Tellurium-132 is outlined below.
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Planning & Preparation

Risk Assessment

:

Develop Standard
Operating Procedures (SOPSs)

l

Personnel Training

Experimental Work

Use of Fume Hoods/
Glove Boxes

l

Wear Appropriate PPE
(Lab coat, gloves, eye protection)

l

Personal and Area
Radiation Monitoring

Post-Exeeriment

Decontamination of
Work Area and Equipment

l

Radioactive Waste
Segregation and Disposal

l

Record Keeping

Click to download full resolution via product page

Caption: General workflow for radiological safety.
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Experimental Protocols

Detailed experimental protocols for the determination of the health and safety data presented in
this guide are often specific to the study and the regulatory framework under which they were
conducted. The following provides a general overview of the methodologies that would be
employed.

Determination of Biological Half-life

The biological half-life of Tellurium-132 would be determined through in vivo studies in animal
models.

Administration: A known quantity of 132Te, in a relevant chemical form, is administered to the
animal subjects, typically via inhalation or injection.

o Bioassay: At regular intervals, biological samples (e.g., urine, feces, blood, and specific
tissues) are collected.

o Measurement: The activity of 132Te in the samples is measured using a calibrated radiation
detector system (e.g., a gamma spectrometer).

o Data Analysis: The effective half-life is determined from the decline in activity over time. The
biological half-life is then calculated using the following relationship:

1/T_effective = 1/T_biological + 1/T_physical

Dosimetry Calculations

The dose coefficients provided in this guide are typically derived from biokinetic models
recommended by the International Commission on Radiological Protection (ICRP).

o Model Selection: An appropriate biokinetic model for tellurium is selected. This model
describes the uptake, distribution, and retention of the radionuclide in various organs and
tissues of the body.

o Parameterization: The model is parameterized using data from human and animal studies,
including fractional absorption from the gastrointestinal and respiratory tracts, and rates of
transfer between different biological compartments.
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e Dose Calculation: The number of nuclear transformations occurring in each source organ
over a 50-year period (for adults) is calculated. These values are then combined with the
specific absorbed fractions of energy for the target organs to determine the committed
equivalent dose to each organ and the committed effective dose.

Conclusion

Tellurium-132 is a radionuclide with a moderate half-life and a complex decay scheme that
includes a short-lived, gamma-emitting daughter product. A thorough understanding of its
radiological properties, dosimetry, and adherence to strict safety protocols are essential for its
safe use in research and drug development. The data and guidelines presented in this
technical guide provide a foundation for establishing a robust radiation safety program for work
involving Tellurium-132.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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